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Abstract

5-Carboxy-2-pentenoyl-CoA is a pivotal intermediate in specialized metabolic pathways,
primarily recognized for its role in the microbial biosynthesis of adipic acid, a commercially
significant dicarboxylic acid. Its natural occurrence is transient and localized within specific
metabolic contexts, making its detection and quantification challenging. This technical guide
provides a comprehensive overview of the known natural occurrences of 5-Carboxy-2-
pentenoyl-CoA, its biosynthetic pathways, and detailed methodologies for its study. This
document is intended to serve as a resource for researchers in metabolic engineering,
synthetic biology, and drug development.

Introduction

5-Carboxy-2-pentenoyl-CoA is an acyl-CoA thioester that has garnered significant interest
due to its position as a key intermediate in engineered and natural pathways for the production
of valuable chemicals. While not a ubiquitous metabolite, its presence is crucial in the
metabolic landscape of certain microorganisms, particularly in the context of dicarboxylic acid
metabolism. Understanding its natural occurrence, the enzymes that synthesize and
metabolize it, and the pathways it participates in is essential for harnessing these biological
systems for industrial and pharmaceutical applications.
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Natural Occurrence and Metabolic Roles

The primary known natural occurrence of 5-Carboxy-2-pentenoyl-CoA is within the microbial
metabolism of dicarboxylic acids. It is a central intermediate in the reverse [3-oxidation pathway
for the biosynthesis of adipic acid. This pathway has been engineered in microorganisms like
Escherichia coli and is inspired by the reversal of the fatty acid degradation spiral.

Furthermore, 5-Carboxy-2-pentenoyl-CoA is implicated as an intermediate in the catabolism
of certain cyclic compounds, such as caprolactam, by soil bacteria like Pseudomonas jessenii.
In these pathways, the ring structure is opened, and the resulting linear molecule is channeled
into a B-oxidation-like pathway for degradation, where 5-Carboxy-2-pentenoyl-CoA can be
formed.

It is also listed as a metabolite in Pseudomonas aeruginosa and is associated with pathways
such as caprolactam degradation, microbial metabolism in diverse environments, and
phenylalanine metabolism[1].

Quantitative Data

To date, there is a notable lack of published quantitative data on the specific intracellular or
extracellular concentrations of 5-Carboxy-2-pentenoyl-CoA in any organism. This is likely due
to its transient nature as a metabolic intermediate, existing at low steady-state concentrations
within the cell. While studies have reported the titers of the end-product, adipic acid, the direct
measurement of this specific CoA ester remains an area for future research.

Biosynthetic and Catabolic Pathways

5-Carboxy-2-pentenoyl-CoA is positioned at the crossroads of anabolic and catabolic
pathways involving C6 dicarboxylic acids.

Adipic Acid Biosynthesis (Reverse B-Oxidation Pathway)

In the engineered biosynthesis of adipic acid, 5-Carboxy-2-pentenoyl-CoA is formed from 3-
hydroxyadipyl-CoA and is subsequently reduced to adipyl-CoA. The key enzyme in this step is
5-carboxy-2-pentenoyl-CoA reductase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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